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Compound of Interest

Compound Name: Methyl palmitate-d31

Cat. No.: B1436288

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety
and compliance in the disposal of non-hazardous chemical waste.

Methyl palmitate-d31, a deuterated form of methyl palmitate, is a stable, non-radioactive
compound widely used in research and development. Based on the safety profile of its non-
deuterated counterpart, methyl palmitate, and the general understanding of deuterated
compounds, methyl palmitate-d31 is not classified as a hazardous substance.[1] The
deuterium labeling does not alter the fundamental chemical properties of the molecule in a way
that would necessitate special hazardous waste disposal procedures. However, proper
disposal remains crucial to ensure laboratory safety and environmental responsibility.

This guide provides essential, step-by-step logistical information for the proper disposal of
methyl palmitate-d31, aligning with standard practices for non-hazardous laboratory chemical
waste. Adherence to your institution's specific protocols and local regulations is paramount.

Key Chemical and Physical Properties

Understanding the properties of methyl palmitate is the first step in its safe handling and
disposal.
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Property Value

Physical State Solid or low-melting solid

Molecular Formula C17H3402 (for non-deuterated form)
Molecular Weight 270.45 g/mol (for non-deuterated form)
Melting Point Approximately 28-32 °C (82.4-89.6 °F)
Boiling Point Approximately 185 °C (365 °F) at 13 hPa
Solubility Insoluble in water

Not classified as a hazardous substance.[1]
Hazards .
Combustible.

Experimental Workflow for Disposal

The following procedure outlines the recommended steps for the disposal of methyl palmitate-
d31. This workflow is a general guideline and should be adapted to comply with your
institution's specific Environmental Health & Safety (EHS) protocols.
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Phase 1: Waste Characterization & Segregation

1. Confirm Waste Identity:
Methyl Palmitate-d31

'

2. Consult Safety Data Sheet (SDS)
& Institutional Protocols

'

3. Characterize as Non-Hazardous
Chemical Waste

'

4. Segregate from
Hazardous Waste Streams

Phase 2: Containerjization & Labeling

5. Select a Chemically Compatible
Container (e.g., glass or polyethylene)

'

6. Ensure Container is Clean,
Dry, and has a Secure Lid

'

7. Label the Container Clearly:
‘Non-Hazardous Waste: Methyl Palmitate-d31'

'

8. Include Your Name,
Lab Location, and Date

Phase 3: Storalge & Disposal

9. Store in a Designated
Waste Accumulation Area

'

10. Arrange for Disposal with your
Institution's EHS Department

'

11. Follow EHS Instructions
for Pickup or Drop-off

Click to download full resolution via product page

Disposal Workflow for Methyl Palmitate-d31

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1436288?utm_src=pdf-body-img
https://www.benchchem.com/product/b1436288?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Detailed Disposal Protocol

Phase 1: Waste Characterization and Segregation
Confirm Waste Identity: Positively identify the waste material as methyl palmitate-d31.

Consult Safety Data Sheet (SDS) and Institutional Protocols: Although the SDS for the non-
deuterated methyl palmitate indicates it is not hazardous, always consult your institution's
specific guidelines for chemical waste disposal.[1]

Characterize as Non-Hazardous Chemical Waste: Based on available data, classify methyl
palmitate-d31 as non-hazardous solid or liquid chemical waste.

Segregate from Hazardous Waste: It is critical to keep non-hazardous waste separate from
hazardous waste streams to prevent cross-contamination and ensure proper disposal
pathways.

Phase 2: Containerization and Labeling

Select a Chemically Compatible Container: Use a container made of a material that will not
react with the methyl palmitate-d31, such as a clean, empty glass or polyethylene bottle.
The container must be in good condition with no cracks or leaks.

Ensure Container Integrity: The container must be clean and dry before adding the waste. It
must have a secure, leak-proof lid.

Label the Container Clearly: Proper labeling is essential for safe handling and disposal. The
label should clearly state "Non-Hazardous Waste" and the full chemical name, "Methyl
Palmitate-d31".[2]

Include Generator Information: Add your name, laboratory location (building and room
number), and the date the container was started to the label.[2]

Phase 3: Storage and Disposal

o Store Appropriately: Store the sealed and labeled waste container in a designated waste
accumulation area within your laboratory. This area should be away from general lab traffic.
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e Arrange for Disposal: Contact your institution's Environmental Health & Safety (EHS)
department to schedule a waste pickup or to get instructions for dropping it off at a central
accumulation site.[3][4]

o Follow EHS Instructions: Adhere to all instructions provided by the EHS office for the final
disposal of the waste.

By following these procedures, researchers can ensure the safe and compliant disposal of
methyl palmitate-d31, contributing to a secure and environmentally responsible laboratory
environment. Always prioritize your institution's specific guidelines and consult your EHS
department with any questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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